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Compound of Interest

Compound Name: CYM51010

Cat. No.: B148617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CYM51010 is a synthetic small molecule that functions as a biased agonist for the μ-opioid

receptor – δ-opioid receptor (MOR-DOR) heterodimer.[1][2][3] It exhibits antinociceptive

properties with a potentially reduced side effect profile compared to traditional opioid agonists.

[1][2][3] With an EC50 of 403 nM for the MOR-DOR heterodimer, CYM51010 is a valuable tool

for investigating the pharmacology and signaling of this specific receptor complex.[1] Proper

preparation of stock solutions is critical for obtaining accurate and reproducible results in cell-

based assays. These application notes provide detailed protocols for the preparation, storage,

and use of CYM51010 stock solutions in a cell culture setting.

Chemical Properties
A summary of the key chemical properties of CYM51010 is presented in the table below.

Property Value Reference

Molecular Weight 408.53 g/mol [1]

Molecular Formula C25H32N2O3 [1]

Appearance Off-white to light brown solid [1]

CAS Number 1069498-96-9 [1]
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Solubility
The solubility of CYM51010 in common laboratory solvents is crucial for the preparation of

stock solutions.

Solvent Solubility Notes Reference

DMSO
100 mg/mL (244.78

mM)

Requires sonication.

Use of newly opened,

non-hygroscopic

DMSO is

recommended as

absorbed water can

impact solubility.

[1]

Ethanol

Information not readily

available, but

generally lower than

DMSO for similar

compounds.[4][5][6][7]

It is advisable to test

solubility in small

volumes before

preparing a large

stock.

Protocol: Preparation of a 10 mM CYM51010 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CYM51010 in dimethyl

sulfoxide (DMSO), a common solvent for cell culture experiments.

Materials:

CYM51010 powder

Anhydrous/low-moisture DMSO (newly opened bottle recommended)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Sonicator (water bath or probe)
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Vortex mixer

Sterile pipette tips

Procedure:

Weighing the Compound: Carefully weigh out the desired amount of CYM51010 powder

using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.085 mg of CYM51010 (Molecular Weight = 408.53 g/mol ).

Adding Solvent: Transfer the weighed CYM51010 to a sterile microcentrifuge tube. Add the

calculated volume of high-purity DMSO. For 4.085 mg of CYM51010, add 1 mL of DMSO to

achieve a 10 mM concentration.

Dissolution:

Vortex the tube for 30-60 seconds to initially mix the compound and solvent.

If the compound is not fully dissolved, place the tube in a sonicator bath. Sonicate for 5-10

minutes, or until the solution is clear.[1] Monitor the tube to prevent overheating.

Visually inspect the solution to ensure there are no visible particles.

Sterilization (Optional but Recommended): If the stock solution needs to be sterile for your

cell culture application, filter it through a 0.22 µm sterile syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This prevents repeated freeze-thaw cycles which can degrade the compound.[8]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][8] Protect from light.[1][8]

Dilution of Stock Solution for Cell Culture
Experiments
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For most cell-based assays, the final concentration of DMSO in the culture medium should be

kept low (typically ≤ 0.1% v/v) to avoid solvent-induced cytotoxicity.

Example Dilution:

To treat cells with a final concentration of 10 µM CYM51010 in a final volume of 1 mL of cell

culture medium:

Prepare an intermediate dilution of the 10 mM stock solution. For instance, dilute the 10 mM

stock 1:100 in sterile cell culture medium or PBS to get a 100 µM working solution.

Add 100 µL of the 100 µM working solution to 900 µL of cell culture medium to achieve the

final 10 µM concentration. The final DMSO concentration in this example would be 0.1%.

Signaling Pathway of CYM51010
CYM51010 acts as a biased agonist at the MOR-DOR heterodimer, primarily activating G-

protein signaling pathways with less recruitment of β-arrestin.[2][9] This biased agonism is

thought to contribute to its favorable side-effect profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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